methyl (4Z)-4-benzylidene-1-(3-chloro-4-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate

• Molecular Formula: C21H18ClNO4
• Molecular Weight: 383.8 g/mol
• IUPAC Name: methyl (4Z)-4-benzylidene-1-(3-chloro-4-methoxyphenyl)-2-methyl-5-oxopyrrole-3-carboxylate
• InChI: InChI=1S/C21H18ClNO4/c1-13-19(21(25)27-3)16(11-14-7-5-4-6-8-14)20(24)23(13)15-9-10-18(26-2)17(22)12-15/h4-12H,1-3H3/b16-11-
• InChI Key: VVJJYKBLJUHEAJ-WJDWOHSUSA-N
• Isomeric SMILES: CC1=C(/C(=C/C2=CC=CC=C2)/C(=O)N1C3=CC(=C(C=C3)OC)Cl)C(=O)OC
• SMILES: CC1=C(C(=CC2=CC=CC=C2)C(=O)N1C3=CC(=C(C=C3)OC)Cl)C(=O)OC

Description

Methyl (4Z)-4-benzylidene-1-(3-chloro-4-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate, also known as MCCP, is a synthetic organic compound with potential applications in medicinal chemistry. This compound belongs to the pyrrole family of organic compounds and has attracted interest due to its unique chemical structure and potential biological activities.

Mechanism of Action

The mechanism of action of methyl (4Z)-4-benzylidene-1-(3-chloro-4-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate is not fully understood, but it is believed to involve the inhibition of key enzymes or signaling pathways involved in cell proliferation, inflammation, and microbial growth. methyl (4Z)-4-benzylidene-1-(3-chloro-4-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators. In addition, methyl (4Z)-4-benzylidene-1-(3-chloro-4-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has been reported to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects
methyl (4Z)-4-benzylidene-1-(3-chloro-4-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has been shown to exhibit several biochemical and physiological effects, including anti-inflammatory, antitumor, and antimicrobial activities. methyl (4Z)-4-benzylidene-1-(3-chloro-4-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has been reported to reduce the production of inflammatory mediators, such as prostaglandins and cytokines, in various cell types. In addition, methyl (4Z)-4-benzylidene-1-(3-chloro-4-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has been shown to induce apoptosis, a form of programmed cell death, in cancer cells. methyl (4Z)-4-benzylidene-1-(3-chloro-4-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has also been reported to exhibit antibacterial and antifungal activities against several pathogenic microorganisms.

Advantages and Limitations for Lab Experiments

Methyl (4Z)-4-benzylidene-1-(3-chloro-4-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has several advantages for lab experiments, including its relatively simple synthesis, low cost, and potential biological activities. However, methyl (4Z)-4-benzylidene-1-(3-chloro-4-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate also has some limitations, including its low solubility in water and potential toxicity at high concentrations. Therefore, careful consideration should be given to the concentration and formulation of methyl (4Z)-4-benzylidene-1-(3-chloro-4-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate for in vitro and in vivo experiments.

Future Directions

Several future directions for methyl (4Z)-4-benzylidene-1-(3-chloro-4-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate research can be identified. First, further studies are needed to elucidate the mechanism of action of methyl (4Z)-4-benzylidene-1-(3-chloro-4-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate and its derivatives. Second, the potential of methyl (4Z)-4-benzylidene-1-(3-chloro-4-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate as a therapeutic agent for various diseases, including cancer and infectious diseases, should be further explored. Third, the development of novel methyl (4Z)-4-benzylidene-1-(3-chloro-4-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate derivatives with improved pharmacological properties, such as increased solubility and reduced toxicity, is an area of active research. Finally, the use of methyl (4Z)-4-benzylidene-1-(3-chloro-4-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate as a tool for chemical biology and drug discovery should be further investigated.

Synthesis Methods

The synthesis of methyl (4Z)-4-benzylidene-1-(3-chloro-4-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate involves the reaction of 3-chloro-4-methoxybenzaldehyde and methyl acetoacetate in the presence of ammonium acetate and acetic acid. The reaction proceeds via a Knoevenagel condensation reaction, followed by cyclization to form the pyrrole ring. The final product is obtained by benzylidene formation through the reaction of benzaldehyde with the pyrrole ring. The synthesis of methyl (4Z)-4-benzylidene-1-(3-chloro-4-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate is relatively simple and straightforward, making it an attractive target for medicinal chemists.

Scientific Research Applications

Methyl (4Z)-4-benzylidene-1-(3-chloro-4-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has been studied for its potential biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. Several studies have reported the synthesis and biological evaluation of methyl (4Z)-4-benzylidene-1-(3-chloro-4-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate derivatives, which have shown promising results in preclinical studies. methyl (4Z)-4-benzylidene-1-(3-chloro-4-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate and its derivatives have been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. In addition, methyl (4Z)-4-benzylidene-1-(3-chloro-4-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has been reported to exhibit antibacterial and antifungal activities against several pathogenic microorganisms.